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Compound of Interest

Compound Name: N-Acylkansosamine

Cat. No.: B1676910 Get Quote

For researchers and professionals in drug development, understanding the structure-activity

relationships of bioactive molecules is paramount. This guide provides a comparative overview

of the biological activities of kanosamine and its N-acylated derivatives. While extensive data

exists for kanosamine, a notable scarcity of research on N-acylkanosamines presents a

significant knowledge gap and an opportunity for future investigation.

Kanosamine: A Well-Characterized Aminosugar
Antibiotic
Kanosamine, also known as 3-amino-3-deoxy-D-glucose, is a naturally occurring aminosugar

with established antibacterial and antifungal properties.[1][2] Its biological activity has been

documented against a range of plant and human pathogens.

Mechanism of Action
Kanosamine's primary mechanism of action involves the inhibition of glucosamine-6-phosphate

synthase, a key enzyme in the hexosamine biosynthetic pathway. This pathway is crucial for

the synthesis of essential components of the fungal cell wall, such as chitin. Kanosamine is

actively transported into fungal cells via glucose transport systems, where it is subsequently

phosphorylated to kanosamine-6-phosphate. This phosphorylated form is the active inhibitor of

glucosamine-6-phosphate synthase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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